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Compound of Interest

Compound Name: PKM2-IN-9

Cat. No.: B10805913 Get Quote

Application Notes and Protocols for PKM2-IN-9
For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyruvate Kinase M2 (PKM2) is a key enzyme in the glycolytic pathway, catalyzing the

conversion of phosphoenolpyruvate (PEP) to pyruvate, the final rate-limiting step of glycolysis.

In cancer cells, PKM2 is predominantly expressed in a less active dimeric form, which leads to

an accumulation of glycolytic intermediates that are then shunted into biosynthetic pathways,

supporting rapid cell proliferation. This metabolic reprogramming, known as the Warburg effect,

makes PKM2 an attractive therapeutic target in oncology. PKM2-IN-9 (also known as

compound C1) is a potent inhibitor of PKM2, demonstrating an inhibition rate of 75% at a

concentration of 50 μM.[1] These application notes provide detailed information on the solubility

of PKM2-IN-9 and protocols for its use in biochemical and cell-based assays.
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Property Value Reference

Molecular Formula C₂₄H₂₂N₄O₂ [1]

Molecular Weight 398.46 g/mol [1]

Appearance Solid

CAS Number 498568-75-5 [1]

Solubility
While specific quantitative solubility data for PKM2-IN-9 is not readily available, data for the

structurally similar PKM2 inhibitor, PKM2-IN-1 (compound 3k), can be used as a guideline for

solvent selection and stock solution preparation. It is recommended to perform small-scale

solubility tests before preparing large quantities of stock solutions.

Table 1: Estimated Solubility of PKM2-IN-9 in Common Solvents

Solvent Estimated Solubility Notes

DMSO (Dimethyl Sulfoxide) ≥ 4 mg/mL

Solubility of the similar

compound PKM2-IN-1 is

reported to be between 4

mg/mL and 6 mg/mL in DMSO.

[2] Warming and sonication

may be required to achieve

complete dissolution.

DMF (Dimethylformamide) ~1 mg/mL
Based on data for a similar

PKM2 inhibitor.

Ethanol Insoluble

The similar compound PKM2-

IN-1 is reported to be insoluble

in Ethanol.

Water Insoluble

The similar compound PKM2-

IN-1 is reported to be insoluble

in Water.
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Note: Hygroscopic DMSO can reduce the solubility of the compound. It is recommended to use

fresh, anhydrous DMSO for the preparation of stock solutions.

Signaling Pathway of PKM2
PKM2 plays a crucial role in regulating the metabolic flux in cancer cells. In its highly active

tetrameric state, it efficiently converts PEP to pyruvate. However, in cancer cells, various

signaling pathways lead to the accumulation of the less active dimeric form. This "metabolic

switch" is critical for providing cancer cells with the necessary building blocks for proliferation.
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Figure 1: PKM2 Signaling Pathway and Inhibition by PKM2-IN-9.
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Experimental Protocols
Preparation of PKM2-IN-9 Stock Solution
Objective: To prepare a concentrated stock solution of PKM2-IN-9 for use in in vitro and cell-

based assays.

Materials:

PKM2-IN-9 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Water bath (optional)

Protocol:

Aseptically weigh the required amount of PKM2-IN-9 powder.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,

10 mM). Based on the molecular weight of 398.46 g/mol , to make a 10 mM stock solution,

dissolve 3.98 mg of PKM2-IN-9 in 1 mL of DMSO.

Vortex the solution thoroughly until the powder is completely dissolved.

If the compound does not fully dissolve, gentle warming in a water bath (up to 60°C) and/or

sonication can be applied.

Once dissolved, aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term storage. For short-term storage (up

to 1 month), -20°C is sufficient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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